![molecular formula C16H16N2 B4395684 1-methyl-2-(2-phenylethyl)-1H-benzimidazole](/img/structure/B4395684.png)
1-methyl-2-(2-phenylethyl)-1H-benzimidazole
Overview
Description
1-methyl-2-(2-phenylethyl)-1H-benzimidazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is also known as SKF 38393 and has a molecular formula of C20H21N3.
Mechanism of Action
The mechanism of action of 1-methyl-2-(2-phenylethyl)-1H-benzimidazole involves its interaction with dopamine receptors in the brain. The compound binds to dopamine receptors and activates them, leading to an increase in dopamine release. This increase in dopamine release is responsible for the therapeutic effects observed with the use of the compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to increase dopamine release in the brain, leading to an improvement in motor function. It has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-methyl-2-(2-phenylethyl)-1H-benzimidazole in lab experiments is its ability to selectively activate dopamine receptors. This selectivity allows for the compound to be used in a variety of experiments involving dopamine receptors without interfering with other neurotransmitter systems. One of the limitations of using the compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
1-methyl-2-(2-phenylethyl)-1H-benzimidazole has potential applications in various fields of science. Future research could focus on the development of more selective dopamine receptor agonists based on the structure of the compound. The compound could also be studied for its potential use in the treatment of other neurological disorders, such as schizophrenia and addiction. Additionally, future research could focus on the optimization of the synthesis method for the compound to improve its yield and purity.
Scientific Research Applications
1-methyl-2-(2-phenylethyl)-1H-benzimidazole has been extensively studied for its potential applications in various fields of science. The compound has been shown to exhibit dopamine receptor agonist activity, making it a potential candidate for the treatment of Parkinson's disease. It has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
1-methyl-2-(2-phenylethyl)benzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2/c1-18-15-10-6-5-9-14(15)17-16(18)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJEBITQKQIZIMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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